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Compound of Interest

6-methoxy-N2-methylpyridine-2,3-
Compound Name:
diamine

cat. No.: B1353557

An In-Depth Technical Guide to 6-methoxy-N2-methylpyridine-2,3-diamine: Properties,
Synthesis, and Applications

Introduction

6-methoxy-N2-methylpyridine-2,3-diamine is a substituted pyridine derivative that has
garnered significant interest in medicinal chemistry. Its unique arrangement of functional groups
—a methoxy group, a primary amine, and a secondary methylamine—on a pyridine scaffold
makes it a valuable and versatile building block for the synthesis of complex heterocyclic
compounds. This guide provides a comprehensive overview of its chemical properties,
structure, synthesis, and applications, with a particular focus on its role as a key intermediate in
the development of novel therapeutic agents. The strategic positioning of its substituents allows
for regioselective reactions, enabling the construction of fused ring systems that are central to
the structure of many biologically active molecules.

Chemical Structure and Properties

The structural and electronic properties of 6-methoxy-N2-methylpyridine-2,3-diamine are
fundamental to its reactivity and utility as a chemical intermediate.

Molecular Structure
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The molecule consists of a central pyridine ring substituted at the 2, 3, and 6 positions. The
IUPAC name, 6-methoxy-N2-methylpyridine-2,3-diamine, precisely describes these
substitutions. The core structure features an electron-donating methoxy group at position 6, a
primary amine at position 3, and a methylamino group at position 2.
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Caption: 2D Chemical Structure of 6-methoxy-N2-methylpyridine-2,3-diamine.
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Physicochemical Properties

A summary of the key physicochemical properties is presented in the table below. These values
are critical for designing reaction conditions, purification procedures, and formulation

strategies.
Property Value Source(s)
Molecular Formula C7H11Ns0
Molecular Weight 153.18 g/mol
CAS Number 1211533-51-6
Appearance Solid
Melting Point 108 - 110 °C
Boiling Point (Predicted) 302.5+£35.0 °C at 760 mmHg
Density (Predicted) 1.18+0.1 g/cm3
pKa (Predicted) 5.43+0.10 (most basic)
LogP (Predicted) 0.76

Synthesis and Purification

The synthesis of 6-methoxy-N2-methylpyridine-2,3-diamine is a multi-step process that
requires careful control of reaction conditions to achieve high yield and purity. A common
synthetic route starts from 2-amino-3-nitro-6-methoxypyridine.

Synthetic Workflow

The overall transformation involves two key steps: N-methylation of the amino group followed
by the reduction of the nitro group. The choice of a selective methylation strategy is crucial to
avoid methylation at undesired positions. The subsequent nitro reduction is typically achieved
using standard catalytic hydrogenation or metal-based reducing agents.
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2-(Methylamino)-3-nitro-
6-methoxypyridine

Step 2: Nitro Reduction
(e.g., H2, Pd/C)

2-Amino-3-nitro-
6-methoxypyridine

Step 1: N-Methylation
(e.g., NaH, Mel)

6-methoxy-N2-methyl-
pyridine-2,3-diamine
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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